Cas no 805237-76-7 (Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-)

Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]- structure
805237-76-7 structure
Product Name:Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
CAS No:805237-76-7
MF:C13H11ClF3NS
MW:305.746351480484
CID:705514
PubChem ID:23614514
Update Time:2025-04-19

Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-
    • 5-(1-chloroethyl)-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
    • 805237-76-7
    • SCHEMBL4854310
    • [rac]-5-(1-Chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
    • [rac)-5-(1-chloro-ethyl)-4-methyl-2-(4-trifluoromethyl-phenyl)-thiazole
    • DTXSID80635172
    • Inchi: 1S/C13H11ClF3NS/c1-7(14)11-8(2)18-12(19-11)9-3-5-10(6-4-9)13(15,16)17/h3-7H,1-2H3
    • InChI Key: BPQNEPAKOBEZCX-UHFFFAOYSA-N
    • SMILES: ClC(C)C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1

Computed Properties

  • Exact Mass: 305.0252827g/mol
  • Monoisotopic Mass: 305.0252827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 41.1Ų
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